N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]-2-isopropyl-4-methyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-[2-(3-benzyl-1,2,4-oxadiazol-5-yl)ethyl]-4-methyl-2-propan-2-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C19H22N4O2S/c1-12(2)19-21-13(3)17(26-19)18(24)20-10-9-16-22-15(23-25-16)11-14-7-5-4-6-8-14/h4-8,12H,9-11H2,1-3H3,(H,20,24)
• InChI Key: LHCNMALCTXBWOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C(C)C)C(=O)NCCC2=NC(=NO2)CC3=CC=CC=C3
• Molecular Formula: C19H22N4O2S
• Molecular Weight: 370.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to the one often involves multi-step chemical reactions starting from basic chemical precursors. For instance, derivatives of benzamides and thiazole have been synthesized through various chemical pathways, highlighting the complexity and versatility in the synthesis of such compounds (Ravinaik et al., 2021). These methods may involve cyclization reactions, condensation with different chemical agents, and modifications to introduce various functional groups, providing a foundation for the synthesis of our compound of interest.

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using spectroscopic methods, including IR, ^1H NMR, and mass spectrometry. These techniques allow for the detailed characterization of the compound's molecular framework, identifying the positioning of the thiazole and oxadiazol rings, as well as the substituents attached to these core structures. The crystal structure analysis provides insights into the molecular conformation, intermolecular interactions, and the overall stability of the compound (Sharma et al., 2016).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many 1,2,4-oxadiazole derivatives have been studied for their anti-infective properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

Future research could explore the potential uses of this compound, particularly given the biological activity associated with 1,2,4-oxadiazole derivatives. Further studies could also investigate the synthesis of this compound and its derivatives.